Cas no 338990-31-1 ((2-(((1-Chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate)

(2-(((1-Chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate Properties

Names and Identifiers

• Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-, [2-[[(1-chloroethoxy)carbonyl]methylamino]-3-pyridinyl]methyl ester
• (2-(((1-Chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate
• N-Methyl-N-(3-[((N-tert-butoxycarbonyl-N-methylamino)acetoxy)methyl]pyridin-2-yl)carbamic acid 1-chloroethyl ester
• N-Methyl-N-(3-[((N-tert-butoxycarbonyl-N-methylamino)acetoxy)methyl)pyridin-2-yl]carbamic acid 1-chloroethyl ester
• AK323734
• (2-(((1-chloroethoxy)carbonyl) (methyl)amino)pyridin-3-yl)methyl 2-((tert-butoxycarbonyl)(methyl)amino) acetate;
• [2-[1-chloroethoxycarbonyl(methyl)amino]pyridin-3-yl]methyl 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetate
• (2-{[(1-chloroethoxy)carbonyl](methyl)amino}pyridin-3-yl)methyl 2-{[(tert-butoxy)carbonyl](methyl)amino}acetate
• (2-(((1-chloroethoxy)carbo
• CID 11281469
• (2-(((1-chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl N-(tert-butoxycarbonyl)-N-methylglycinate
• Glycine,N-[(1,1-diMethylethoxy)carbonyl]-N-Methyl-,[2-[[Chemicalbook(1-chloroethoxy)carbonyl]MethylaMino]-3-pyridinyl]Methylester
• N-methyl-N- (3-[((N-tert-butoxycarbonyl-N-methylamino) acetoxy) methyl] pyridin-2-yl) carbamic acid (1-chloroethyl) ester moxa Shaconazole side chain
• 1-diMethylethoxy)carbonyl]-N-Methyl [2-[[(1-chloroethoxy)carbonyl]MethylaMino]-3-pyridinyl]Methyl esterChemicalBook
• Glycine, N-[(1,1-diMethylethoxy)carbonyl]-N-Methyl-, [2-[[(1-chloroethoxy)carbonyl]MethylaMino]-3-pyridinyl]Methyl esterChemicalBook
• [N-methyl-N-3-((tert-butoxycarbonylmethylamino)acetoxymethyl)pyridin-2-yl]carbamic acid 1-chloroethyl ester
• 338990-31-1
• [2-[[(1-Chloroethoxy)carbonyl](methyl)amino]pyridin-3-yl]methyl 2-[Boc(methyl)amino]acetate
• (2-(((1-Chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl 2-((tert-butoxycarbonyl)
• C18H26ClN3O6
• (2-(((1-chloroethoxy)carbonyl) (methyl)amino)pyridin-3-yl)methyl 2-((tert-butoxycarbonyl)(methyl)amino) acetate
• (2-(((1-chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl N-(tert-butoxycarbonyl)-N-methylglycinate;(2-(((1-Chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl 2-((tert-butoxycarbonyl)(methyl)amino)acetate
• SY121918
• BCP15295
• CS-M3665
• DB-115263
• F17156
• MFCD30184953
• SB21150
• (2-{[(1-CHLOROETHOXY)CARBONYL](METHYL)AMINO}PYRIDIN-3-YL)METHYL 2-[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]ACETATE
• (2-(((1-Chloroethoxy)carbonyl)(methyl)amino)pyridin-3-yl)methyl2-((tert-butoxycarbonyl)(methyl)amino)acetate
• SCHEMBL7736866
• AKOS027250604
• AC-30712
• DS-11368
• +Expand

• MDL： MFCD30184953
• InChIKey： KXWGVTDANRDXRN-UHFFFAOYSA-N
• Inchi： 1S/C18H26ClN3O6/c1-12(19)27-17(25)22(6)15-13(8-7-9-20-15)11-26-14(23)10-21(5)16(24)28-18(2,3)4/h7-9,12H,10-11H2,1-6H3
• SMILES： ClC([H])(C([H])([H])[H])OC(N(C([H])([H])[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])OC(C([H])([H])N(C([H])([H])[H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 415.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 415.1510133 g/mol
• Heavy Atom Count: 28
• Complexity: 554
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 98.3
• Molecular Weight: 415.9

Experimental Properties

• LogP: 3.14930
• PSA: 98.27000
• Boiling Point: 507.3±50.0°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 260.6±30.1 °C
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• Color/Form: No data avaiable
• pka: 2.50±0.10(Predicted)
• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),